Cas no 1805339-27-8 (5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1805339-27-8
• MF: C₉H₈ClF₂N₃
• MW: 231.629727363586
• CID: 4857392
• Update Time: 2025-11-01

5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C9H8ClF2N3/c10-3-7-8(9(11)12)5(1-2-13)6(14)4-15-7/h4,9H,1,3,14H2
• InChI Key： DEOQMQBICXOUCL-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(CC#N)C(=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile

Research Brief on 5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile (CAS: 1805339-27-8)

5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile (CAS: 1805339-27-8) is a pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, including a chloromethyl group, a difluoromethyl group, and an acetonitrile moiety, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

The synthesis of 5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile typically involves multi-step organic reactions, starting from readily available pyridine precursors. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further derivatization. Researchers have employed techniques such as nucleophilic substitution and palladium-catalyzed cross-coupling reactions to functionalize the pyridine core, enabling the creation of diverse libraries of compounds for biological screening.

In the context of drug discovery, this compound has shown promise as a key intermediate in the synthesis of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. The structural motifs present in 5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile allow for the introduction of pharmacophoric groups that can interact with the ATP-binding sites of kinases, thereby modulating their activity. Recent studies have reported the successful incorporation of this intermediate into potent inhibitors targeting specific kinases, such as EGFR and BRAF, which are implicated in various cancers.

Beyond its applications in oncology, this compound has also been investigated for its potential in antimicrobial drug development. The presence of the difluoromethyl group, which can mimic biological moieties and enhance metabolic stability, makes it an attractive scaffold for designing new antibiotics. Preliminary studies have demonstrated that derivatives of 5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile exhibit activity against resistant bacterial strains, highlighting its potential in addressing the global challenge of antibiotic resistance.

In addition to its therapeutic potential, recent research has explored the physicochemical properties of this compound, including its solubility, stability, and reactivity. These studies are crucial for optimizing its use in drug formulation and delivery. For instance, the acetonitrile moiety can influence the compound's lipophilicity, which in turn affects its bioavailability and pharmacokinetic profile. Understanding these properties is essential for the rational design of drug candidates derived from this intermediate.

Looking ahead, the continued exploration of 5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile is expected to yield further insights into its applications in medicinal chemistry. Ongoing research aims to expand the scope of its derivatization, explore new biological targets, and improve synthetic routes to enhance efficiency and sustainability. As the field of drug discovery evolves, this compound is likely to remain a valuable tool for chemists and biologists alike, contributing to the development of next-generation therapeutics.